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Cell Line
Name

Key Characteristics / Findings
Transcriptional Correlation with Patient
Tumors (Median Spearman R) [1]

ANBL-6 Often requires IL-6 for growth, potentially
modeling the bone marrow niche [1].

0.54 (Highest ranked)

RPMI-
8226

One of the earliest and most widely used
lines [1].

0.35 (Ranked 48 of 66)

U-266 One of the earliest and most widely used
lines [1].

0.35 (Ranked 52 of 66)

MMM.1 - 0.35 (Lowest ranked)

A 2020 study that correlated global gene expression patterns of 66 MM cell lines with 779 patient tumors

found that ANBL-6 was the most representative of patient disease, while some widely used lines like

RPMI-8226 and U-266 showed poor correlation [1]. Cell lines cultured with Interleukin-6 (IL-6) showed

significantly improved transcriptional correlations with patient tumors [1].

Signaling Pathways in Multiple Myeloma

Multiple intracellular signaling pathways are crucial in MM pathogenesis. The diagram below illustrates the

key pathways and their crosstalk in the bone marrow microenvironment [2] [3].
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Key Signaling Pathways in Multiple Myeloma

Activated Signaling Pathways
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• Survival
• Drug Resistance

• Migration

Click to download full resolution via product page

These pathways are activated through three main routes in the bone marrow microenvironment [3]:

Soluble Factors: Cytokines (e.g., IL-6, IGF-1) secreted by bone marrow stromal cells and other
accessory cells [2] [3].

Cell Adhesion: Physical interaction between MM cells and bone marrow stromal cells via adhesion
molecules [3].

Exosomes: Secreted membrane vesicles that transfer bioactive molecules between cells [3].

Guidance for Your Research

Given that "ON 146040" is not identified in the literature, here are steps you can take to proceed with your

work:

Verify the Identifier: Double-check the cell line name for potential typographical errors. "ON" could

be a prefix from a specific institution's collection.
Contact Repositories: Reach out to major biological resource centers like the ATCC or DSMZ to

inquire if they hold or have records of this cell line.
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Consider Established Alternatives: For your experimental work, selecting a well-characterized cell

line like ANBL-6 (for its high patient similarity) or others such as RPMI-8226 and U-266 (for historical
comparison) may be more feasible and reliable [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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